N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H25NO5/c1-20(23,12-15-8-10-16(24-2)11-9-15)14-21-19(22)13-26-18-7-5-4-6-17(18)25-3/h4-11,23H,12-14H2,1-3H3,(H,21,22)
• InChI Key: WYCBLYPCQCBRSG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)COC2=CC=CC=C2OC)O
• Molecular Formula: C20H25NO5
• Molecular Weight: 359.4 g/mol

Description

N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(2-methoxyphenoxy)acetamide, also known as HM-3, is a synthetic compound that has been developed for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, which makes it a promising candidate for further study.

Scientific Research Applications

Environmental Degradation and Toxicity Studies

Research has focused on understanding the degradation pathways of pharmaceuticals and their by-products in the environment. A review by Qutob et al. (2022) highlights the advanced oxidation processes (AOPs) used to degrade acetaminophen in aqueous mediums, identifying various by-products and assessing their biotoxicity. This study provides insights into the reactive sites within the molecule and the environmental impact of its degradation products, which could be relevant for similar compounds like N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(2-methoxyphenoxy)acetamide (Qutob, M., Hussein, M., Alamry, K., & Rafatullah, M., 2022).

Pharmacological and Biochemical Properties

Another line of research explores the pharmacological effects of compounds on human health, such as the analgesic effects of acetaminophen and its novel mechanisms of action. Ohashi and Kohno (2020) review these mechanisms, including the metabolization to N-acylphenolamine (AM404) and its interaction with receptors that contribute to its analgesic properties. Understanding these biochemical interactions offers a foundation for exploring the medical applications of related compounds (Ohashi, N., & Kohno, T., 2020).

Adsorption and Removal from Water

The study by Igwegbe et al. (2021) on the adsorptive removal of acetaminophen from water emphasizes the effectiveness of various adsorbents and the mechanisms underlying acetaminophen uptake. This research is crucial for developing environmental protection strategies against water pollution by pharmaceuticals and could be applied to similar chemical compounds (Igwegbe, C., Aniagor, C. O., Oba, S. N., Yap, P., Iwuchukwu, F. U., Liu, T., Souza, E. C., & Ighalo, J., 2021).

Environmental Occurrences and Toxicity

Vo et al. (2019) review the environmental occurrences, toxicity, and removal strategies of acetaminophen, a compound with increasing presence in natural water bodies. This comprehensive overview addresses the challenges of detecting and treating water contaminated with pharmaceuticals, providing a framework for managing the environmental impact of such substances (Vo, H. N. P., Le, G.-K., Nguyen, T. M. H., Bui, X., Nguyen, K., Rene, E. R., Vo, T., Cao, N.-D. T., & Mohan, R., 2019).